![molecular formula C17H14ClN3O B2553468 4-(8-chloro-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carbonyl)pyridine-2-carbonitrile CAS No. 1808622-06-1](/img/structure/B2553468.png)
4-(8-chloro-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carbonyl)pyridine-2-carbonitrile
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Overview
Description
The compound “4-(8-chloro-2,3,4,5-tetrahydro-1H-1-benzazepine-1-carbonyl)pyridine-2-carbonitrile” seems to be a derivative of the 2,3,4,5-tetrahydro-1H-1-benzazepine . The benzazepine core is found in many biologically active compounds, including Lorcaserin, a selective serotonin 5-HT2C receptor agonist used for the treatment of obesity .
Molecular Structure Analysis
The molecular structure of the compound can be deduced from its name. It contains a benzazepine ring system, which is a seven-membered ring with one nitrogen atom, fused to a benzene ring. This system is substituted at the 8-position with a chlorine atom and at the 1-position with a carbonyl group, which is further connected to a pyridine-2-carbonitrile .properties
IUPAC Name |
4-(8-chloro-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)pyridine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O/c18-14-5-4-12-3-1-2-8-21(16(12)10-14)17(22)13-6-7-20-15(9-13)11-19/h4-7,9-10H,1-3,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQWCDBPMBYDIOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C2=C(C1)C=CC(=C2)Cl)C(=O)C3=CC(=NC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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